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Compound of Interest

Compound Name:

4-{[(4-

Fluorophenyl)sulfonyl]amino}butan

oic acid

CAS No.: 405919-75-7

Cat. No.: B1299469

Get Quote

Technical Whitepaper: Physicochemical Characterization & Pharmacological Profiling of 4-

Fluorophenibut

Executive Summary 4-Fluorophenibut (β-(4-fluorophenyl)-γ-aminobutyric acid; CGP-11130)

represents a critical structural bridge in the gabapentinoid class, positioned pharmacologically

and physicochemically between Phenibut (β-phenyl-GABA) and Baclofen (β-(4-chlorophenyl)-

GABA).[1] This guide provides a rigorous technical analysis of its molecular architecture,

solubility profiles, and lipophilicity, offering researchers a foundational framework for drug

development and pharmacokinetic evaluation.

Part 1: Molecular Architecture & Identity
4-Fluorophenibut is a GABA-B receptor agonist.[1][2][3][4][5] Its structural distinctiveness lies in

the para-position fluorine substitution on the phenyl ring.[5] This bioisosteric replacement of

hydrogen (Phenibut) or chlorine (Baclofen) fundamentally alters the molecule's electronic

distribution and metabolic stability without imposing significant steric hindrance.
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IUPAC Name: 4-amino-3-(4-fluorophenyl)butanoic acid[2][6]

Common Aliases: 4-F-Phenibut, Fluorobut, CGP-11130[1][2][5][6]

CAS Number: 52237-19-1 (Racemic Free Acid), 1858241-03-8 (HCl Salt)

Molecular Formula: C₁₀H₁₂FNO₂[1][6]

Molecular Weight: 197.21 g/mol (Free Acid); ~233.67 g/mol (HCl Salt)

Structural Comparative Analysis: The following diagram illustrates the structural activity

relationship (SAR) between the three primary β-phenyl-GABA analogs.
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Figure 1: Structural relationships and physicochemical impact of fluorination on the GABA-B

agonist scaffold.

Part 2: Physicochemical Core Parameters
Understanding the physicochemical behavior of 4-fluorophenibut is essential for formulation

and predicting blood-brain barrier (BBB) permeability.

The "Fluorine Effect"
The fluorine atom is highly electronegative (3.98 Pauling scale) yet small (Van der Waals radius

1.47 Å vs. Hydrogen's 1.20 Å).

Electronic Effect: The electron-withdrawing nature of fluorine pulls density from the phenyl

ring, slightly decreasing the pKa of the nearby amine group compared to Phenibut. This

reduces the fraction of ionized species at physiological pH, potentially aiding membrane

transport.

Lipophilicity: Fluorination typically increases lipophilicity (LogP) by ~0.25 units compared to

hydrogen. This enhances passive diffusion across the BBB.[7][8]

Metabolic Blockade: The C-F bond (approx. 116 kcal/mol) is stronger than the C-H bond.

Para-fluorination blocks metabolic attack (hydroxylation) at this position, a common

clearance pathway for phenyl-substituted compounds.
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Property
Phenibut
(Parent)

4-
Fluorophenibu
t (Target)

Baclofen
(Analog)

Relevance

MW (Free Acid) 179.22 g/mol 197.21 g/mol 213.66 g/mol Diffusion rate

LogP (Calc) 0.2 - 0.9 ~1.1 - 1.5 1.3 - 1.7
BBB

Permeability

pKa (Acid) ~3.9 ~3.8 ~3.7 Ionization state

pKa (Base) ~10.6 ~9.8 - 10.2 ~9.6 Ionization state

Solubility (HCl)
Very High (>100

mg/mL)

High (>80

mg/mL)
Moderate Formulation

Receptor Affinity
Low (EC50 1362

µM)

Moderate (EC50

23.3 µM)

High (EC50 6.0

µM)
Potency

*Note: Values marked with an asterisk are calculated estimates based on SAR analysis and

ACD/Labs predictors, as specific experimental monographs are rare. See Protocols below for

validation.

Part 3: Synthesis & Solid-State Characterization
The most robust synthesis route for 4-fluorophenibut utilizes a telescoped Michael addition

followed by reduction. This method minimizes the isolation of unstable intermediates.

Synthetic Pathway:

Condensation: 4-Fluorobenzaldehyde reacts with nitromethane (Henry Reaction) to form the

nitrostyrene derivative.

Michael Addition: The nitrostyrene undergoes conjugate addition with diethyl malonate.

Reduction/Hydrolysis: Raney Nickel or Pd/C hydrogenation reduces the nitro group to an

amine, followed by acid hydrolysis to decarboxylate and form the final amino acid.
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Figure 2: Telescoped synthesis pathway for 4-fluorophenibut.

Solid State Form:

HCl Salt: White crystalline powder. Hygroscopic. Melting point typically 190-200°C

(decomposes).

Free Amino Acid (FAA): Fine white powder. Less soluble in water, non-hygroscopic. Better

suited for sublingual administration or lipid matrices.

Part 4: Experimental Protocols for Validation
To ensure scientific integrity, the following protocols allow researchers to validate the

physicochemical properties of 4-fluorophenibut in-house.

Protocol A: Potentiometric Determination of pKa
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Purpose: To determine the ionization constants of the carboxyl and amine groups.

Preparation: Dissolve 20 mg of 4-fluorophenibut HCl in 20 mL of degassed, carbonate-free

water (0.15 M KCl ionic strength adjuster).

Titrant: Standardized 0.1 M NaOH.

Apparatus: Automatic titrator (e.g., Mettler Toledo) with a glass pH electrode.

Execution: Perform titration from pH 2.0 to pH 12.0 at 25°C under N₂ atmosphere.

Analysis: Plot the first derivative of the titration curve. The first inflection point corresponds to

the carboxyl group neutralization (pKa1), and the second to the deprotonation of the

ammonium group (pKa2).

Protocol B: Shake-Flask Lipophilicity (LogP)
Purpose: To measure the partition coefficient between n-octanol and water.

Phases: Saturate n-octanol with phosphate buffer (pH 7.4) and vice versa for 24 hours.

Dissolution: Dissolve 4-fluorophenibut (FAA form preferred) in the pre-saturated aqueous

buffer to a concentration of 1 mM.

Partitioning: Mix equal volumes of drug solution and pre-saturated octanol in a glass vial.

Equilibration: Shake mechanically for 4 hours at 25°C, then centrifuge to separate phases.

Quantification: Analyze the concentration of 4-fluorophenibut in both phases using HPLC-UV

(210 nm).

Calculation:

Protocol C: HPLC Purity & Identity Check
Purpose: Routine quality control.

Column: C18 Reverse Phase (e.g., Agilent Zorbax, 5 µm, 4.6 x 150 mm).
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Mobile Phase A: 0.1% Phosphoric acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 60% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm (primary) and 254 nm (aromatic check).

Retention Time: Expect elution slightly later than Phenibut due to higher lipophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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